2-Methoxy-N-(4-morpholin-4-yl-phenyl)-benzamide

• IUPAC Name: 2-methoxy-N-(4-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C18H20N2O3/c1-22-17-5-3-2-4-16(17)18(21)19-14-6-8-15(9-7-14)20-10-12-23-13-11-20/h2-9H,10-13H2,1H3,(H,19,21)
• InChI Key: HRQVUXCZGCSPGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• CAS No.: 304675-36-3

Description

2-Methoxy-N-(4-morpholin-4-yl-phenyl)-benzamide is a useful research compound. Its molecular formula is C18H20N2O3 and its molecular weight is 312.369. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

2-Methoxy-N-(4-morpholin-4-yl-phenyl)-benzamide is involved in various chemical synthesis processes, including the preparation of Gefitinib, where it is used in a transfer hydrogenation reaction catalyzed by Pd/C. This step is part of a series leading to the final Gefitinib product, demonstrating the compound's role in the synthesis of pharmaceutical agents (Bo Jin et al., 2005). Furthermore, its derivatives, especially those involving morpholine, have been synthesized for different applications. For instance, morpholine-2,5-dione derivatives with various protected functional groups have been prepared for the development of biodegradable polyesteramides, highlighting its potential in polymer chemistry (P. J. I. Veld et al., 1992).

Biological and Pharmaceutical Applications

Several studies focus on the biological and pharmaceutical applications of compounds structurally related to this compound. For example, derivatives have shown potential as gastroprokinetic agents, indicating the utility of morpholine and benzamide functionalities in developing drugs targeting gastrointestinal motility disorders (S. Kalo et al., 1995). Another area of interest is the synthesis of novel compounds for potential use in treating Parkinson's disease, as exemplified by the preparation of specific PET agents for imaging LRRK2 enzyme activity (Min Wang et al., 2017).

Chemical Properties and Reactions

The structural features of this compound, such as the presence of morpholine and benzamide groups, facilitate diverse chemical reactions. These include the synthesis of biodegradable ionic liquids, demonstrating the compound's versatility in creating environmentally friendly materials with potential applications in green chemistry (J. Pernak et al., 2011).